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The table below summarizes two robust chromatographic methods for quantifying thymoquinone, suitable

for different sample types and equipment capabilities.

HPLC-UV Method for

UPLC-PDA Method for SNEDDS

Parameter . .
Commercial Products [1] Formulations [2]

Analytical Agilent 1100 HPLC with VWD Thermo Scientific Ultimate 3000 UPLC with

Instrument PDA

Column XSelect CSH C18 (3 mm x 150 Acquity UHPLC HSS C18 (2.1 x 50 mm, 1.7
mm, 3.5 um) um)

Mobile Phase Acetonitrile : Water (60 : 40, v/v), Acetonitrile : Water with 0.1% Formic Acid
isocratic (Optimized to ~47 : 53)

Flow Rate 0.8 mL/min 0.3 mL/min

Column 40 °C Optimized to 38.8 °C

Temperature

Injection Volume 2 L Not specified

Run Time 10 min 10 min
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HPLC-UV Method for UPLC-PDA Method for SNEDDS
Parameter . .
Commercial Products [1] Formulations [2]
Detection 254 nm 256 nm (TQ)
Wavelength
Retention Time of ~2.30 min Dependent on optimized conditions
TQ
Sample Type Commercial Black Seed Oils & Self-Nanoemulsifying Drug Delivery Systems
Capsules (SNEDDS)
Sample Simple methanolic extraction, Dissolution in methanol [2]
Preparation filtration [1]

Key Analytical Validation Parameters

For a method to be considered valid, specific performance characteristics must be tested and meet predefined

acceptance criteria, typically in line with ICH Q2(R1) guidelines [2].

¢ Linearity and Range: A linear calibration curve for TQ is established. The HPLC method [1] showed
excellent linearity ((R"2 = 0.9984)) in the range of 2.7 to 81 mg/L. The UPLC method [2] was
validated from 1 to 50 ppm (mg/L).
e Precision: This refers to the reproducibility of measurements.
o Intra-day Precision: Expressed as % Relative Standard Deviation (%0RSD) of replicate
analyses on the same day [1] [2].
o Inter-day Precision: %RSD of the means of analyses performed on three different days [1].
e Accuracy: Measured as % Recovery. The methanolic extraction for oils demonstrated 100%
recovery [1].
e Sensitivity:
o LOD (Limit of Detection): The lowest amount of TQ that can be detected.
o LOQ (Limit of Quantification): The lowest amount of TQ that can be quantified with
acceptable precision and accuracy. These are determined from the calibration curve data [2].
¢ Robustness: The ability of the method to remain unaffected by small, deliberate variations in
parameters. The UPLC method [2] was tested for robustness by evaluating changes in ACN
concentration and column temperature using a Design of Experiments (DoE) approach.
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Experimental Protocol: HPLC Analysis of
Thymoquinone in Commercial Oils

Here is a detailed methodology for quantifying TQ in black seed oil products, adapted from the research [1].

1. Sample Preparation:

¢ Weigh 80-150 mg of oil (or 60-500 mg of capsule contents) into a 10 mL amber volumetric flask.

¢ Dilute to volume with methanol, vortex for 1 minute, and allow the oil to reaggregate.

e Withdraw ~1 mL of the methanolic phase with a syringe and filter through a 0.2 um membrane filter
into an HPLC vial. Perform all steps protected from direct light.

2. Instrumental Analysis:

e Inject 2 pL of the filtered extract onto the HPLC system.
¢ Use the chromatographic conditions listed in the table above.
¢ |dentify the TQ peak by comparing its retention time and UV spectrum with an authentic standard.

3. Quantification:

e Prepare a series of standard TQ solutions in the mobile phase (e.g., 2.7 to 81 mg/L).
e Construct a calibration curve by plotting the peak area against concentration.
¢ Use the resulting linear equation to calculate the TQ concentration in the unknown samples.

Troubleshooting Common Experimental Issues

Issue Possible Cause Solution / Advice

| Low TQ Recovery/Content | Inefficient extraction, sample degradation, or sub-optimal original material. |
* Ensure fresh, properly stored seeds/oils are used [1]. * For higher TQ yield from seeds, consider Soxhlet
extraction with n-hexane [3]. | | Poor Chromatography (Peak Tailing/Broadening) | Column degradation,
incorrect mobile phase pH, or system voids. | * Use a guard column to protect the analytical column [1]. ¢ In
UPLC, optimize column temperature and mobile phase composition via DoE to improve peak shape and

resolution [2]. | | Irreproducible Results | Method is not robust, or sample preparation is inconsistent. | ¢
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Systematically test method robustness (e.g., to ACN % and temperature) [2]. « Ensure consistent sample

homogenization and strict control of extraction time and solvent volume [1]. |

Experimental Workflow Overview

The following diagram maps the logical workflow for developing and applying a validated analytical method

for thymoquinone.
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I Email: info@smolecule.com or Request Quote Online.
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Quantification]. Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b545309#thymoquinone-analytical-method-validation-

parameters]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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